![molecular formula C22H20N2O5S B3891111 methyl 4-({2-[2-(phenylsulfonyl)carbonohydrazonoyl]phenoxy}methyl)benzoate](/img/structure/B3891111.png)
methyl 4-({2-[2-(phenylsulfonyl)carbonohydrazonoyl]phenoxy}methyl)benzoate
Overview
Description
Methyl 4-({2-[2-(phenylsulfonyl)carbonohydrazonoyl]phenoxy}methyl)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Methyl 4-({2-[2-(phenylsulfonyl)hydrazono]phenoxy}methyl)benzoate or MSB and is a derivative of benzoic acid.
Mechanism of Action
The mechanism of action of MSB is not fully understood, but it is believed to interact with specific receptors in the body, leading to the modulation of various biological processes. MSB has been found to inhibit the activity of certain enzymes and proteins, which are known to play a crucial role in the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that MSB can affect various biochemical and physiological processes in the body, including the regulation of gene expression, cell proliferation, and apoptosis. MSB has also been found to modulate the immune system, leading to the suppression of inflammation and the prevention of various diseases.
Advantages and Limitations for Lab Experiments
MSB has several advantages as a research tool, including its high purity, stability, and solubility in various solvents. However, its use in lab experiments is limited by its high cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.
Future Directions
There are several future directions for research on MSB, including the identification of new biological targets and the development of more efficient synthesis methods. MSB also has potential applications in the development of new drugs and materials, and further studies are needed to explore these possibilities.
Conclusion:
In conclusion, MSB is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its unique chemical structure and biological activities make it a valuable research tool for studying various biochemical and physiological processes in the body. Further research is needed to fully understand the mechanism of action of MSB and to explore its potential applications in medicine and materials science.
Scientific Research Applications
MSB has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, MSB has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
properties
IUPAC Name |
methyl 4-[[2-[(E)-(benzenesulfonylhydrazinylidene)methyl]phenoxy]methyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O5S/c1-28-22(25)18-13-11-17(12-14-18)16-29-21-10-6-5-7-19(21)15-23-24-30(26,27)20-8-3-2-4-9-20/h2-15,24H,16H2,1H3/b23-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKAPNJNKGHGZTK-HZHRSRAPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)COC2=CC=CC=C2C=NNS(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=C(C=C1)COC2=CC=CC=C2/C=N/NS(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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